Cas no 496926-08-0 (2-Oxaspiro[4.5]dec-8-ene-1,7-dione, 4,6-dihydroxy-10-methyl-3-methylene-, (4R,5R,6R,10R)-rel-(-)- (9CI))

• Product Name: 2-Oxaspiro[4.5]dec-8-ene-1,7-dione, 4,6-dihydroxy-10-methyl-3-methylene-, (4R,5R,6R,10R)-rel-(-)- (9CI)
• CAS No: 496926-08-0
• MF: C₁₁H₁₂O₅
• MW: 224.210408548424
• CID: 932670
• PubChem ID: 10398700
• Update Time: 2024-02-29

2-Oxaspiro[4.5]dec-8-ene-1,7-dione, 4,6-dihydroxy-10-methyl-3-methylene-, (4R,5R,6R,10R)-rel-(-)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Oxaspiro[4.5]dec-8-ene-1,7-dione, 4,6-dihydroxy-10-methyl-3-methylene-, (4R,5R,6R,10R)-rel-(-)- (9CI)
• 2-Oxaspiro[4.5]dec-8-ene-1,7-dione, 4,6-dihydroxy-10-methyl-3-methylene-, (4R,5R,6R,10R)-rel-(-)-
• Massarigenin C
• AKOS040754841
• (4R,5R,6R,10R)-4,6-dihydroxy-10-methyl-3-methylidene-2-oxaspiro[4.5]dec-8-ene-1,7-dione
• CHEMBL506572
• 496926-08-0
• 6-epi-5'-Hydroxy-mycosporulone
• (-)-Massarigenin C
• (-)-6-epi-5'-Hydroxy-mycosporulone
• (-)-Massarigenin D
• Massarigenins_C
• 6-epi-5'-hydroxymycosporulone
• Massarigenin D

• Inchi： 1S/C11H12O5/c1-5-3-4-7(12)9(14)11(5)8(13)6(2)16-10(11)15/h3-5,8-9,13-14H,2H2,1H3/t5-,8+,9+,11-/m1/s1
• InChI Key： MWZYYACVPIJBPD-SIWOTSRUSA-N
• SMILES： C1(=O)[C@]2([C@H](C)C=CC(=O)[C@@H]2O)[C@@H](O)C(=C)O1

Computed Properties

• Exact Mass: 224.06847348g/mol
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.54
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones